N-({N'-[(E)-(2-FLUOROPHENYL)METHYLIDENE]HYDRAZINECARBONYL}METHYL)-N-(4-METHOXYPHENYL)BENZENESULFONAMIDE

• IUPAC Name: 2-[N-(benzenesulfonyl)-4-methoxyanilino]-N-[(E)-(2-fluorophenyl)methylideneamino]acetamide
• InChI: InChI=1S/C22H20FN3O4S/c1-30-19-13-11-18(12-14-19)26(31(28,29)20-8-3-2-4-9-20)16-22(27)25-24-15-17-7-5-6-10-21(17)23/h2-15H,16H2,1H3,(H,25,27)/b24-15+
• InChI Key: VBCVXTFISIWRNU-BUVRLJJBSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N(CC(=O)NN=CC2=CC=CC=C2F)S(=O)(=O)C3=CC=CC=C3
• Isomeric SMILES: COC1=CC=C(C=C1)N(CC(=O)N/N=C/C2=CC=CC=C2F)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C22H20FN3O4S
• Molecular Weight: 441.5 g/mol

Description

N-({N’-[(E)-(2-FLUOROPHENYL)METHYLIDENE]HYDRAZINECARBONYL}METHYL)-N-(4-METHOXYPHENYL)BENZENESULFONAMIDE is a complex organic compound that features a combination of fluorophenyl, methoxyphenyl, and benzenesulfonamide groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-({N’-[(E)-(2-FLUOROPHENYL)METHYLIDENE]HYDRAZINECARBONYL}METHYL)-N-(4-METHOXYPHENYL)BENZENESULFONAMIDE typically involves multiple steps:

Formation of the Hydrazone Intermediate: The reaction begins with the condensation of 2-fluorobenzaldehyde with hydrazine to form the hydrazone intermediate.

Formation of the Sulfonamide: The hydrazone intermediate is then reacted with 4-methoxybenzenesulfonyl chloride in the presence of a base such as triethylamine to form the sulfonamide derivative.

Final Coupling: The final step involves coupling the sulfonamide derivative with a suitable benzenesulfonamide precursor under controlled conditions to yield the target compound.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This could include the use of automated reactors, continuous flow systems, and advanced purification techniques such as high